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Abstract

AAL-149 is a non-phosphorylatable analog of the immunomodulatory drug FTY720. It has
emerged as a potent and selective inhibitor of the Transient Receptor Potential Melastatin 7
(TRPM7) channel.[1][2][3] This technical guide provides a comprehensive overview of the
chemical structure, properties, and biological activity of AAL-149. Detailed experimental
protocols for assessing its inhibitory effects and a thorough examination of its impact on cellular
signaling pathways are presented to facilitate further research and drug development efforts in
areas such as inflammation and neurodegeneration.

Chemical Structure and Properties

AAL-149 is a synthetic organic molecule with a well-defined chemical structure. Its key
identifiers and physicochemical properties are summarized below.

Chemical Structure:
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Figure 1: 2D Chemical Structure of AAL-149

Chemical and Physical Properties

Property Value Source
(2R)-2-amino-2-methyl-4-(4-

IUPAC Name PubChem
(octyloxy)phenyl)butan-1-ol

CAS Number 177258-60-5 [1][2]

Molecular Formula C18H31NO2 [2]

Molecular Weight 293.44 g/mol [1]
CCcCcCcCCOCclccc(CC--

SMILES PubChem

INVALID-LINK--(N)CO)ccl

IC50 (TRPM7)

1.081 uM

[1](21[3]

Solubility Soluble in DMSO [4]
Melting Point Data not available
Boiling Point Data not available

Biological Activity: TRPM7 Inhibition and Anti-
inflammatory Effects

AAL-149 is a potent inhibitor of the TRPM7 channel, a unique protein that functions as both an

ion channel and a serine/threonine kinase.[5][6] TRPM7 is implicated in a variety of

physiological and pathological processes, including cellular magnesium homeostasis, cell

adhesion, migration, and proliferation.
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The primary mechanism of action of AAL-149 is the blockade of the TRPM7 ion channel,
thereby modulating downstream signaling pathways. A key biological consequence of TRPM7
inhibition by AAL-149 is its anti-inflammatory effect. It has been shown to suppress the release
of pro-inflammatory cytokines in response to inflammatory stimuli such as lipopolysaccharide
(LPS).[7][8] Unlike its parent compound FTY720, AAL-149 is non-phosphorylatable and does
not target sphingosine-1-phosphate (S1P) receptors, thus avoiding the S1P-mediated side
effects.[1]

Signaling Pathways

The inhibition of TRPM7 by AAL-149 has significant downstream consequences on
intracellular signaling cascades. The following diagram illustrates the pivotal role of TRPM7 in
cellular signaling and the impact of its inhibition by AAL-149.

Click to download full resolution via product page
Figure 2: AAL-149 Inhibition of TRPM7 and Downstream Signaling

Experimental Protocols

The following protocols provide detailed methodologies for assessing the biological activity of
AAL-149.
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Whole-Cell Patch-Clamp Electrophysiology for TRPM7
Inhibition

This protocol is designed to measure the effect of AAL-149 on TRPM7 channel activity.

Prepare HEK293 cells
expressing TRPM7
Establish whole-cell

patch-clamp configuration
Record baseline
TRPMY currents
Apply AAL-149
at various concentrations
Record TRPM7 currents
in the presence of AAL-149

:

Analyze current inhibition
and determine IC50

Click to download full resolution via product page
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Figure 3: Experimental Workflow for Patch-Clamp Assay

Materials:

HEK293 cells stably expressing TRPM7

AAL-149 stock solution (in DMSO)

External solution (in mM): 140 NacCl, 5 KCI, 2 CaCl2, 1 MgCI2, 10 HEPES, 10 glucose (pH
7.4)

Internal solution (in mM): 140 Cs-glutamate, 8 NaCl, 10 HEPES, 10 BAPTA (pH 7.2)

Patch-clamp rig with amplifier and data acquisition system

Procedure:

o Cell Preparation: Plate HEK293-TRPM?7 cells on glass coverslips 24-48 hours before the
experiment.

o Patch-Clamp Recording:

o

Transfer a coverslip to the recording chamber and perfuse with the external solution.

[e]

Establish a whole-cell patch-clamp configuration on a single cell.

o

Hold the cell at a holding potential of -60 mV.

[¢]

Apply voltage ramps (e.g., -100 to +100 mV over 200 ms) to elicit TRPM7 currents.

o Data Acquisition:

o Record baseline TRPM7 currents for a stable period.

o Perfuse the chamber with external solution containing various concentrations of AAL-149.

o Record currents at each concentration until a steady-state effect is observed.

o Data Analysis:
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o Measure the peak outward current at a specific voltage (e.g., +80 mV).
o Normalize the current in the presence of AAL-149 to the baseline current.

o Plot the concentration-response curve and fit with a Hill equation to determine the 1IC50
value.[9][10][11][12]

LPS-Induced Cytokine Release Assay in Macrophages

This protocol is used to evaluate the anti-inflammatory effects of AAL-149.[13]
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Figure 4: Workflow for LPS-Induced Cytokine Release Assay
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Materials:

RAW 264.7 murine macrophage cell line

AAL-149 stock solution (in DMSO)

Lipopolysaccharide (LPS) from E. coli

DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

ELISA kits for TNF-a and IL-6
Procedure:

o Cell Culture: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10”5 cells/well and
allow them to adhere overnight.

e Treatment:
o Pre-treat the cells with various concentrations of AAL-149 (or vehicle control) for 1 hour.
o Stimulate the cells with LPS (100 ng/mL) for 24 hours.

e Cytokine Measurement:
o Collect the cell culture supernatant.

o Measure the concentrations of TNF-a and IL-6 in the supernatant using specific ELISA kits
according to the manufacturer's instructions.[14][15][16][17]

o Data Analysis:

o Calculate the percentage of inhibition of cytokine release for each concentration of AAL-
149 compared to the LPS-only control.

o Determine the IC50 for the inhibition of each cytokine.

Conclusion
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AAL-149 represents a valuable pharmacological tool for studying the physiological and
pathological roles of the TRPM7 channel. Its potent and selective inhibitory activity, coupled
with its anti-inflammatory properties, makes it a promising lead compound for the development
of novel therapeutics for a range of inflammatory and neurological disorders. The detailed
information and protocols provided in this guide are intended to support and accelerate further
research into this compelling molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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